Cas no 1396783-51-9 (2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide
• CAS No: 1396783-51-9
• MF: C₁₇H₁₄N₄OS₂
• MW: 354.449260234833
• CID: 6020503
• PubChem ID: 71790668
• Update Time: 2025-05-22

2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide
• 1396783-51-9
• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide
• 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• F6230-0019
• 2-(benzo[d]thiazol-2-ylthio)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• VU0538129-1
• AKOS024540529

• Inchi： 1S/C17H14N4OS2/c22-16(11-23-17-20-13-5-1-2-7-15(13)24-17)18-9-12-10-19-21-8-4-3-6-14(12)21/h1-8,10H,9,11H2,(H,18,22)
• InChI Key： PHHCKSMODZCJIW-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CC(NCC1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 354.06090343g/mol
• Monoisotopic Mass: 354.06090343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 113Ų

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide

Compound CAS No. 1396783-51-9: 2-(1,3-Benzothiazol-2-ylsulfanyl)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide

The compound 2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide, identified by the CAS number 1396783-51-9, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activity. The molecule consists of a benzothiazole moiety, a pyrazolopyridine ring system, and an acetamide group, all of which contribute to its distinctive properties.

The benzothiazole group, a well-known heterocyclic structure, is renowned for its stability and ability to participate in various chemical reactions. In this compound, the benzothiazole ring is attached via a sulfanyl group (-S-) to the acetamide portion. This arrangement enhances the molecule's ability to interact with biological targets, making it a valuable candidate for drug development. Recent studies have highlighted the potential of benzothiazole-containing compounds in anti-inflammatory and anticancer therapies.

The pyrazolopyridine ring system in this compound adds another layer of complexity and functionality. Pyrazolopyridines are known for their versatility in medicinal chemistry, often serving as scaffolds for bioactive molecules. The presence of this group in 2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide suggests that the compound may exhibit potent pharmacological effects. Researchers have reported that such structures can modulate various cellular pathways, including those involved in neurodegenerative diseases and cardiovascular disorders.

The acetamide group plays a crucial role in enhancing the compound's solubility and bioavailability. Acetamides are commonly used in pharmaceuticals due to their ability to improve drug delivery and reduce toxicity. In this case, the acetamide moiety is connected to the pyrazolopyridine ring via a methylene group (-CH₂-NH-CO), creating a flexible linker that may facilitate interactions with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. For instance, molecular docking studies have revealed that 2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide exhibits strong binding to several enzymes implicated in cancer progression. These findings underscore its potential as a lead compound for developing novel anticancer agents.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a semiconductor material in organic field-effect transistors (OFETs), demonstrating remarkable charge transport properties.

The synthesis of 2-(1,3-benzothiazol-2-ylsulfanyl)-N-({pyrazolo[1,5-a]pyridin-3